![molecular formula C13H10FNO2 B5796685 3-fluoro-N-(3-hydroxyphenyl)benzamide](/img/structure/B5796685.png)
3-fluoro-N-(3-hydroxyphenyl)benzamide
Overview
Description
3-fluoro-N-(3-hydroxyphenyl)benzamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. Due to its unique properties, 3-fluoro-N-(3-hydroxyphenyl)benzamide has been extensively studied for its potential applications in cancer treatment and other diseases.
Scientific Research Applications
1. Crystal Structure Analysis
3-fluoro-N-(3-hydroxyphenyl)benzamide has been studied for its crystal structures and weak interactions involving halogens. The compound crystallizes in monoclinic symmetry, demonstrating strong hydrogen bonds and weak interactions in its lattice structure. This research is significant for understanding molecular interactions and crystalline properties of halogen-substituted benzanilides (Chopra & Row, 2005).
2. Disorder and Polymorphism
Studies have identified concomitant polymorphism in 3-fluoro-N-(3-fluorophenyl)benzamide due to disorder in the crystal structure. This research helps in understanding the polymorphic behavior of such compounds, which is crucial in pharmaceuticals and material science (Chopra & Row, 2008).
3. Vibrational Spectroscopy
Vibrational spectroscopic studies on similar compounds, like 4-fluoro-N-(2-hydroxy-4-nitrophenyl)benzamide, offer insights into molecular vibrations and interactions. These studies are important for understanding molecular dynamics and developing spectroscopic analysis techniques (Ushakumari et al., 2008).
4. Enzyme Inhibition Activities
Research on derivatives of N-(3-hydroxyphenyl)benzamide, which is structurally similar, has been conducted to explore enzyme inhibition activities. Such studies contribute to the development of new therapeutic agents and understanding of enzyme interactions (Abbasi et al., 2014).
5. Material Science Applications
In material science, research involving fluorinated derivatives of similar compounds, like 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides), evaluates their antimicrobial activity. This is vital for developing new materials with antimicrobial properties (Carmellino et al., 1994).
6. Activation–Deactivation in Peptide Bonds
Studies on the activation and deactivation of inter-peptide bonds in fluoro-N-(2-hydroxy-5-methyl phenyl)benzamide isomers provide insights into the molecular structure and its impact on biological processes. This research has implications in peptide chemistry and drug design (Moreno-Fuquen et al., 2022).
7. Pharmacokinetics and Drug Development
Studies on the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors, including compounds structurally related to 3-fluoro-N-(3-hydroxyphenyl)benzamide, contribute to the understanding of drug metabolism and development of cancer treatments (Teffera et al., 2013).
properties
IUPAC Name |
3-fluoro-N-(3-hydroxyphenyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO2/c14-10-4-1-3-9(7-10)13(17)15-11-5-2-6-12(16)8-11/h1-8,16H,(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AETSESJFNRQYCO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)NC2=CC(=CC=C2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N-(3-hydroxyphenyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.